![molecular formula C24H30N4O5 B2689896 N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)oxalamide CAS No. 941914-01-8](/img/structure/B2689896.png)
N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)oxalamide
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Overview
Description
N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C24H30N4O5 and its molecular weight is 454.527. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity and DNA Binding
Compounds with structural motifs similar to the one you mentioned, such as binuclear copper(II) complexes, have been investigated for their DNA-binding properties and cytotoxic activities against cancer cells. For instance, binuclear copper(II) complexes containing ligands with specific structural features have shown potent anticancer activities and the ability to interact with DNA, suggesting their potential as therapeutic agents in cancer treatment (Li et al., 2012).
Synthesis and Chemical Reactivity
The synthesis and reactivity of compounds with complex structures are key areas of interest, as demonstrated by studies on the direct cyclometalation to form NCN pincer complexes with applications in carbon-carbon bond formation. This showcases the compound's utility in synthetic chemistry and its potential role as a catalyst in organic synthesis (Fossey & Richards, 2004).
Photoluminescence and Material Science
Research into the photoluminescent properties of certain benzimidazole and naphthalimide derivatives indicates potential applications in material science, particularly in the development of organic light-emitting diodes (OLEDs). These studies underscore the relevance of structurally complex molecules in creating advanced materials with specific optical properties (Luo et al., 2015).
Sensor Development
The development of highly selective sensors for detecting metal ions in water using compounds with specific functional groups is another area of application. These compounds can undergo significant changes in their absorption and emission properties upon binding to target ions, highlighting their use in environmental monitoring and analytical chemistry (Das et al., 2012).
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to exhibit activity against various cancer cell lines .
Mode of Action
Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .
Biochemical Pathways
Related compounds have been shown to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N4O5/c1-27(2)19-6-4-18(5-7-19)20(28-9-11-31-12-10-28)15-26-24(30)23(29)25-14-17-3-8-21-22(13-17)33-16-32-21/h3-8,13,20H,9-12,14-16H2,1-2H3,(H,25,29)(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGYYDDYKICHOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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